1-(Cyclohex-3-ene-1-carbonyl)-3-methylidenepiperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Cyclohex-3-ene-1-carbonyl chloride is a chemical compound with the CAS Number: 932-67-2 . It has a molecular weight of 144.6 and its IUPAC name is 3-cyclohexene-1-carbonyl chloride .
Molecular Structure Analysis
The InChI code for cyclohex-3-ene-1-carbonyl chloride is 1S/C7H9ClO/c8-7(9)6-4-2-1-3-5-6/h1-2,6H,3-5H2 . This code can be used to generate the molecular structure of the compound.Physical and Chemical Properties Analysis
Cyclohex-3-ene-1-carbonyl chloride is a liquid at room temperature . It should be stored under inert gas .Scientific Research Applications
Catalytic Oxidation of Cyclohexene Derivatives
Recent advancements in the catalytic oxidation of cyclohexene have demonstrated its utility in synthesizing various industrially and pharmaceutically relevant intermediates. Cyclohexene oxidation can yield products with diverse functional groups, offering broad applications in chemical synthesis. Controlled oxidation reactions for cyclohexene that selectively afford targeted products are highly valuable, indicating a potential area of research for compounds like 1-(Cyclohex-3-ene-1-carbonyl)-3-methylidenepiperidine in both academic and industrial settings (Cao et al., 2018).
Synthesis of Heterocyclic Compounds
Piperidine and its derivatives are pivotal in the synthesis of indole alkaloids, highlighting the importance of nitrogen-containing heterocycles in organic chemistry. The structural motif of piperidine is integral to developing new methods for indole synthesis, a core structure in many natural products and pharmaceuticals. This underscores the potential research applications of this compound in synthesizing complex heteroaromatic compounds (Taber & Tirunahari, 2011).
Microwave-Assisted Organic Synthesis
Microwave-assisted synthesis utilizes nonconventional energy sources to promote chemical reactions, including 1,3-dipolar cycloadditions, a method relevant to constructing five-membered heterocycles. This technique can enhance reaction efficiency and selectivity, potentially applicable to the synthesis or modification of compounds like this compound. The approach offers an eco-friendly alternative to traditional synthesis methods, indicating a growing area of research interest (Piñeiro & Melo, 2009).
Applications in Hydrogen Storage
Research into organic compounds as hydrogen carriers has explored various classes, including cycloalkanes. Methylcyclohexane, for example, has been identified as a suitable candidate for hydrogen storage, pointing to potential applications for cyclohexene derivatives in energy storage technologies. This area of research highlights the feasibility and challenges of using organic molecules for hydrogen delivery and storage, which may extend to derivatives of cyclohexene like this compound (Bourane et al., 2016).
Safety and Hazards
Properties
IUPAC Name |
cyclohex-3-en-1-yl-(3-methylidenepiperidin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO/c1-11-6-5-9-14(10-11)13(15)12-7-3-2-4-8-12/h2-3,12H,1,4-10H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMSNBBVFPARDFC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=C1CCCN(C1)C(=O)C2CCC=CC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.